Cas no 2229144-27-6 (tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate
• CAS No: 2229144-27-6
• MF: C₁₇H₂₄FNO₃
• MW: 309.375768661499
• CID: 6415646
• PubChem ID: 165622648
• Update Time: 2025-06-13

tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1886326
• 2229144-27-6
• tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate

• Inchi： 1S/C17H24FNO3/c1-16(2,3)22-15(21)19(5)17(4,12-20)11-10-13-6-8-14(18)9-7-13/h6-9,12H,10-11H2,1-5H3
• InChI Key： TZNGXQQAUUECQP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C=O)(C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 309.17402179g/mol
• Monoisotopic Mass: 309.17402179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate

Recent Advances in the Study of tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate (CAS: 2229144-27-6)

The compound tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate (CAS: 2229144-27-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenyl group and a tert-butyl carbamate moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug development.

One of the key areas of research has been the optimization of the synthetic route for tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step process involving the condensation of 4-fluorophenylacetone with tert-butyl N-methylcarbamate, followed by selective oxidation. This method not only enhances the purity of the final product but also reduces the environmental impact of the synthesis process.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and the active site of COX-2, highlighting the importance of the fluorophenyl group in enhancing binding affinity.

In addition to its anti-inflammatory properties, recent preclinical studies have explored the neuroprotective effects of tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate. A 2024 study published in Neuropharmacology reported that the compound significantly reduced oxidative stress and neuronal apoptosis in a rodent model of Parkinson's disease. These findings suggest its potential application in neurodegenerative disorders, although further studies are needed to elucidate its mechanisms and evaluate its safety profile in vivo.

Despite these promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Researchers are currently exploring structural modifications to improve these properties while maintaining the compound's efficacy.

In conclusion, tert-butyl N-[4-(4-fluorophenyl)-2-methyl-1-oxobutan-2-yl]-N-methylcarbamate (CAS: 2229144-27-6) represents a promising candidate for drug development, with potential applications in inflammation and neurodegenerative diseases. Continued research efforts are essential to fully understand its therapeutic potential and overcome existing challenges in its development.